Cas no 1993317-70-6 ((1S,3S)-3-(2-Fluorophenyl)cyclopentan-1-amine)

(1S,3S)-3-(2-Fluorophenyl)cyclopentan-1-amine is a synthetically versatile compound, featuring a cyclopentan-1-amine core with a 2-fluorophenyl substituent. Its structural configuration ensures high purity and stability, making it ideal for organic synthesis. The compound's unique properties, including its chirality and functional group, offer significant advantages in the development of pharmaceuticals and fine chemicals.

(1S,3S)-3-(2-Fluorophenyl)cyclopentan-1-amine structure

1993317-70-6 structure

Product Name:(1S,3S)-3-(2-Fluorophenyl)cyclopentan-1-amine

CAS No:1993317-70-6

MF:C₁₁H₁₄FN

MW:179.233966350555

CID:5693818

PubChem ID:94827214

Update Time:2025-07-23

(1S,3S)-3-(2-Fluorophenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

- AKOS026742607
- 1993317-70-6
- (1S,3S)-3-(2-Fluorophenyl)cyclopentan-1-amine
- EN300-193668
- Cyclopentanamine, 3-(2-fluorophenyl)-, (1R,3R)-rel-
- Inchi： 1S/C11H14FN/c12-11-4-2-1-3-10(11)8-5-6-9(13)7-8/h1-4,8-9H,5-7,13H2/t8-,9-/m0/s1
- InChI Key： CQMMRSCAQIXNTN-IUCAKERBSA-N
- SMILES： FC1C=CC=CC=1[C@H]1CC[C@@H](C1)N

Computed Properties

Exact Mass: 179.111027613g/mol
Monoisotopic Mass: 179.111027613g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 1.088±0.06 g/cm3(Predicted)
Boiling Point: 242.3±40.0 °C(Predicted)
pka: 10.51±0.40(Predicted)

(1S,3S)-3-(2-Fluorophenyl)cyclopentan-1-amine Pricemore >>

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